Cas no 720-98-9 (4-Amino-phenol 1-benzoate)

4-Amino-phenol 1-benzoate structure
4-Amino-phenol 1-benzoate structure
Product Name:4-Amino-phenol 1-benzoate
CAS No:720-98-9
MF:C13H11NO2
MW:213.231943368912
CID:544506
PubChem ID:297363
Update Time:2024-03-01

4-Amino-phenol 1-benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-amino-, benzoate (ester)
    • 4-Amino-phenol 1-benzoate
    • Benzoic acid 4-aminophenyl ester
    • Benzoic acid 4-amino-phenyl ester
    • Inchi: 1S/C13H11NO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9H,14H2
    • InChI Key: OFZBREYRUUQJQG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 213.078978594g/mol
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.3

4-Amino-phenol 1-benzoate Pricemore >>

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